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Compound of Interest

Compound Name: Coelenterazine h hydrochloride

Cat. No.: B12367092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on coelenterazine h
hydrochloride, a key reagent in bioluminescence-based research. This document details its

suppliers, purchasing options, technical specifications, and experimental applications, with a

focus on enabling researchers to effectively source and utilize this compound in their studies.

Introduction to Coelenterazine h Hydrochloride
Coelenterazine h is a synthetic analog of coelenterazine, the luciferin responsible for the

bioluminescence in many marine organisms, most notably the sea pansy Renilla reniformis.

The "h" designation refers to the substitution at the C8 position of the imidazopyrazinone core.

Coelenterazine h hydrochloride is the salt form, which can offer improved handling and

solubility characteristics.

Its primary utility in research stems from its interaction with luciferases, particularly Renilla

luciferase (RLuc), and photoproteins like aequorin. Upon enzymatic oxidation by luciferase in

the presence of oxygen, coelenterazine h emits a bright blue light. This property makes it an

invaluable tool for a wide range of biological assays. Notably, coelenterazine h often exhibits

significantly higher luminescence intensity compared to its native counterpart, making it

particularly advantageous for sensitive applications.[1][2]
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A variety of suppliers offer coelenterazine h hydrochloride in various purities and quantities

to suit diverse research needs, from small-scale academic experiments to high-throughput

screening in drug discovery.

Supplier Product Name
Catalog
Number
(Example)

Available
Quantities

Purity

MedChemExpres

s

Coelenterazine h

hydrochloride
HY-D1024A

1 mg, 5 mg, 10

mg, 50 mg, 100

mg

≥98.02%

Regis

Technologies

Coelenterazine -

H
Varies

1 mg

(Lyophilized), 10

mg

≥97%

Fisher Scientific
Biotium

Coelenterazine H
50-196-4110 1 mg Not Specified

Thomas

Scientific
Coelenterazine H

CHM11K566,

CHM11K567

50 µg, 1 mg, 250

µg
Not Specified

Santa Cruz

Biotechnology
Coelenterazine-h sc-206085 Varies >95%

Cayenne

Chemical
Coelenterazine h 16894 Varies ≥95%

AAT Bioquest Coelenterazine h 21159, 21165 1 mg, 10 mg Not Specified

Invitrogen

(Thermo Fisher

Scientific)

Coelenterazine h C6780 250 µg Not Specified

Note: This table is not exhaustive and represents a selection of suppliers. Pricing is not

included as it is subject to change and may vary based on institutional agreements.

Researchers are advised to visit supplier websites for the most current information.

Bulk and custom synthesis inquiries are typically welcomed by most primary manufacturers and

specialized chemical suppliers.
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Technical Data and Specifications
A thorough understanding of the physicochemical properties of coelenterazine h
hydrochloride is crucial for its effective use and storage.

Property Value

CAS Number 50909-86-9

Molecular Formula C₂₆H₂₁N₃O₂ · HCl

Molecular Weight 443.92 g/mol

Appearance Light yellow to orange solid

Solubility
Soluble in methanol and ethanol.[3] Some

suppliers offer water-soluble formulations.

Storage Conditions

Store at -20°C, protected from light and

moisture. For long-term storage, -80°C is

recommended. Stock solutions in appropriate

solvents can be stored at -20°C or -80°C for

limited periods (e.g., up to 1-6 months), but

fresh preparation is often recommended.

Excitation/Emission (with RLuc) Approx. 437 nm / 466 nm

Certificates of Analysis
Researchers should always request and consult the Certificate of Analysis (CoA) for the

specific lot of coelenterazine h hydrochloride they purchase. The CoA provides critical data

on purity (typically determined by HPLC), identity (confirmed by methods like ¹H NMR and

mass spectrometry), and other quality control parameters. Purity levels for research-grade

coelenterazine h hydrochloride are generally high, often exceeding 95-98%.

Quantitative Comparison of Coelenterazine Analogs
The choice of coelenterazine analog can significantly impact the outcome of an experiment.

Coelenterazine h is often favored for its enhanced light output. The following table provides a
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comparative overview of the luminescent properties of various coelenterazine analogs when

used with Renilla luciferase.

Coelenterazine
Analog

Relative Initial
Intensity (vs.
Native)

Relative Total
Light (vs.
Native)

Emission Max
(nm)

Key
Characteristic
s

Native

Coelenterazine
1 1 ~475

Standard

substrate, good

overall

brightness.

Coelenterazine h ~10-20x Lower ~475

Higher initial

flash, making it

ideal for sensitive

detection.[1][2]

Coelenterazine f ~20x Lower ~473

High

luminescence

intensity.

Coelenterazine

cp
~15x Lower ~442

Higher intensity

and faster

response time

with aequorin.

Coelenterazine n Lower Lower ~467
Low-sensitivity

analog.

Coelenterazine

400a

(DeepBlueC™)

Varies Varies ~400

Blue-shifted

emission,

preferred for

BRET

applications to

minimize spectral

overlap with

GFP/YFP

acceptors.
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Data is compiled from various supplier and literature sources and should be considered as a

general guide. Actual performance may vary depending on experimental conditions.

Experimental Protocols
The following sections provide detailed methodologies for key experiments utilizing

coelenterazine h hydrochloride.

Renilla Luciferase Reporter Gene Assay
This assay is widely used to study gene expression and regulation.

Materials:

Cells transfected with a vector containing the Renilla luciferase gene under the control of a

promoter of interest.

Passive Lysis Buffer (e.g., 1X Passive Lysis Buffer).

Coelenterazine h hydrochloride.

Assay Buffer (e.g., PBS or a specialized luciferase assay buffer).

Luminometer.

Protocol:

Cell Lysis:

Wash cultured cells once with PBS.

Aspirate the PBS and add an appropriate volume of 1X Passive Lysis Buffer to the cells.

Incubate at room temperature for 15-20 minutes with gentle rocking to ensure complete

lysis.

Transfer the cell lysate to a microcentrifuge tube.

Substrate Preparation:
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Prepare a stock solution of coelenterazine h hydrochloride (e.g., 1-10 mM) in methanol

or ethanol. Store protected from light.

Immediately before use, dilute the coelenterazine h stock solution to the desired working

concentration (typically 1-10 µM) in the assay buffer.

Luminescence Measurement:

Add 20-100 µL of cell lysate to a luminometer tube or well of a white-walled microplate.

Inject or manually add an equal volume of the coelenterazine h working solution.

Immediately measure the luminescence using a luminometer. The signal is typically a

flash, so a short integration time (e.g., 1-10 seconds) is recommended.

Bioluminescence Resonance Energy Transfer (BRET)
Assay
BRET is a powerful technique for studying protein-protein interactions in living cells.

Materials:

Cells co-transfected with constructs encoding a donor protein fused to Renilla luciferase

(RLuc) and an acceptor protein fused to a fluorescent protein (e.g., YFP or GFP).

Coelenterazine h hydrochloride.

Assay medium (e.g., PBS or phenol red-free cell culture medium).

Plate reader capable of measuring luminescence at two distinct wavelengths (e.g., with

filters for ~475 nm and ~530 nm).

Protocol:

Cell Preparation:

Plate the co-transfected cells in a white, clear-bottom 96-well plate.
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Substrate Addition:

Prepare a working solution of coelenterazine h in the assay medium (typically 5-10 µM).

Add the coelenterazine h working solution to the cells.

BRET Measurement:

Immediately after substrate addition, measure the luminescence emission at the donor

wavelength (e.g., 460-480 nm) and the acceptor wavelength (e.g., 510-540 nm).

The BRET ratio is calculated as the ratio of the light intensity emitted by the acceptor to

the light intensity emitted by the donor. An increase in this ratio indicates a close proximity

between the donor and acceptor proteins.

In Vivo Bioluminescence Imaging
This technique allows for the non-invasive monitoring of biological processes in living animals.

Materials:

Animal model expressing Renilla luciferase in the tissue or cells of interest.

Coelenterazine h hydrochloride (a water-soluble formulation is often preferred for in vivo

use).

Sterile vehicle for injection (e.g., sterile PBS).

In vivo imaging system (IVIS) or a similar cooled CCD camera-based imaging system.

Protocol:

Substrate Preparation:

Prepare a sterile solution of coelenterazine h in the injection vehicle at the desired

concentration. The optimal dose will need to be determined empirically but is often in the

range of 1-5 mg/kg.

Animal Administration:
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Anesthetize the animal.

Administer the coelenterazine h solution via the desired route (e.g., intravenous,

intraperitoneal, or subcutaneous injection).

Image Acquisition:

Immediately place the animal in the imaging chamber of the in vivo imaging system.

Acquire bioluminescence images. The peak signal for coelenterazine h is typically rapid,

so imaging should commence as soon as possible after injection.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the use of coelenterazine h hydrochloride.

Coelenterazine h Activation of Renilla Luciferase

Coelenterazine h

Renilla Luciferase (RLuc)

Coelenteramide

Oxidation

Blue Light (~475 nm)

O₂

Click to download full resolution via product page

Caption: Enzymatic reaction of Coelenterazine h with Renilla Luciferase.
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Bioluminescence Resonance Energy Transfer (BRET) Workflow

Protein A-RLuc (Donor)

Protein A-B Interaction RLuc Emission (~475 nm)

Protein B-YFP (Acceptor)

YFP Emission (~530 nm)

Coelenterazine h

Energy Transfer
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GPCR Signaling Pathway Reporter Assay

Ligand

GPCR

G Protein

Activation

Effector (e.g., Adenylyl Cyclase)

Second Messenger (e.g., cAMP)

Promoter with Response Element (e.g., CRE)

Activation

Renilla Luciferase Gene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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